Cas no 1705063-76-8 (2-(2,5-dioxopyrrolidin-1-yl)-N-[1-(oxan-4-ylmethyl)pyrazol-4-yl]acetamide)

• Product Name: 2-(2,5-dioxopyrrolidin-1-yl)-N-[1-(oxan-4-ylmethyl)pyrazol-4-yl]acetamide
• CAS No: 1705063-76-8
• MF: C₁₅H₂₀N₄O₄
• MW: 320.343703269959
• CID: 5366824
• Update Time: 2025-11-06

2-(2,5-dioxopyrrolidin-1-yl)-N-[1-(oxan-4-ylmethyl)pyrazol-4-yl]acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(2,5-dioxopyrrolidin-1-yl)-N-[1-(oxan-4-ylmethyl)pyrazol-4-yl]acetamide

• Inchi： 1S/C15H20N4O4/c20-13(10-19-14(21)1-2-15(19)22)17-12-7-16-18(9-12)8-11-3-5-23-6-4-11/h7,9,11H,1-6,8,10H2,(H,17,20)
• InChI Key： XTFHBNDZMWUJBJ-UHFFFAOYSA-N
• SMILES： C(NC1=CN(CC2CCOCC2)N=C1)(=O)CN1C(=O)CCC1=O

Additional information on 2-(2,5-dioxopyrrolidin-1-yl)-N-[1-(oxan-4-ylmethyl)pyrazol-4-yl]acetamide

Introduction to 2-(2,5-dioxopyrrolidin-1-yl)-N-[1-(oxan-4-ylmethyl)pyrazol-4-yl]acetamide and Its Significance in Modern Chemical Biology

2-(2,5-dioxopyrrolidin-1-yl)-N-[1-(oxan-4-ylmethyl)pyrazol-4-yl]acetamide, identified by its CAS number 1705063-76-8, is a compound that has garnered significant attention in the field of chemical biology due to its unique structural features and potential biological activities. This molecule belongs to a class of heterocyclic compounds that have been extensively studied for their pharmacological properties. The presence of multiple functional groups, including a dioxopyrrolidine moiety and a pyrazole ring, makes this compound a promising candidate for further investigation in drug discovery and development.

The dioxopyrrolidine component of the molecule is particularly noteworthy, as it has been shown to exhibit various biological properties. Dioxopyrrolidines are known for their ability to interact with biological targets in a manner that can modulate cellular processes. This structural motif has been incorporated into several lead compounds that have advanced into clinical trials, highlighting its importance in medicinal chemistry. The pyrazole ring, another key feature of the compound, is widely recognized for its role in drug design due to its versatility and ability to engage with multiple binding sites on biological targets.

The acetamide group in the molecule's structure contributes to its solubility and bioavailability, which are critical factors in the development of pharmaceuticals. Additionally, the oxan-4-ylmethyl substituent adds another layer of complexity to the compound's interactions with biological systems. This moiety has been explored in various contexts for its potential to enhance binding affinity and selectivity. The combination of these structural elements makes 2-(2,5-dioxopyrrolidin-1-yl)-N-[1-(oxan-4-ylmethyl)pyrazol-4-yl]acetamide a compound of great interest for researchers seeking to develop novel therapeutic agents.

Recent studies have begun to unravel the potential applications of this compound in various therapeutic areas. For instance, research has suggested that it may have anti-inflammatory properties by modulating key signaling pathways involved in inflammation. The dioxopyrrolidine moiety has been shown to interact with enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are central to the inflammatory response. By inhibiting these enzymes, the compound could potentially reduce inflammation and associated symptoms.

Moreover, the pyrazole ring has been implicated in activities related to antimicrobial and antiviral applications. Pyrazole derivatives have demonstrated efficacy against a range of pathogens due to their ability to disrupt essential cellular processes. In particular, the oxan-4-ylmethyl group may enhance these effects by improving membrane permeability or by interfering with metabolic pathways critical for pathogen survival. These findings suggest that 2-(2,5-dioxopyrrolidin-1-yl)-N-[1-(oxan-4-ylmethyl)pyrazol-4-yl]acetamide could be a valuable tool in developing new strategies against infectious diseases.

In addition to its potential therapeutic applications, this compound has also been studied for its role in chemical biology research. The unique structural features of 2-(2,5-dioxopyrrolidin-1-yl)-N-[1-(oxan-4-ylmethyl)pyrazol-4-yl]acetamide make it an excellent scaffold for exploring new chemical interactions and mechanisms. Researchers are utilizing this compound as a tool to understand how specific molecular structures influence biological processes. This approach has led to insights into enzyme function, receptor binding, and cellular signaling pathways.

The synthesis of this compound represents a significant achievement in synthetic chemistry. The multi-step process involves careful manipulation of functional groups and precise control over reaction conditions. Advanced synthetic techniques have been employed to ensure high yield and purity, which are essential for biological testing. The ability to produce this complex molecule efficiently underscores the progress made in synthetic methodologies and highlights the compound's feasibility for further development.

As research continues, the potential applications of 2-(2,5-dioxopyrrolidin-1-yl)-N-[1-(oxan-4-ylmethyl)pyrazol-4-y l]acetamide are likely to expand. The integration of computational methods and high-throughput screening technologies will further accelerate the discovery of new derivatives with enhanced properties. These advancements will be crucial in identifying compounds that can address unmet medical needs more effectively.

In conclusion, 2-(2,5-dioxopyrrolidin -1 - yl)-N-[1-(oxan - 4 - ylmethyl ) pyrazol - 4 - yl]acetamide (CAS no 1705063 - 76 - 8) is a multifaceted compound with significant potential in chemical biology and drug discovery. Its unique structural composition and demonstrated biological activities make it a compelling candidate for further investigation. As research progresses, this molecule is poised to contribute valuable insights into therapeutic development and fundamental biological processes.